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Compound of Interest

Compound Name: Blonanserin C-d8

Cat. No.: B15142377 Get Quote

Disclaimer: This document is intended for use by researchers, scientists, and drug

development professionals. The information provided is for research purposes only and not for

human or veterinary use. A specific Material Safety Data Sheet (MSDS) for Blonanserin C-d8
is not readily available. Therefore, the safety, handling, and toxicological information presented

here is largely extrapolated from the data available for Blonanserin and its metabolite,

Blonanserin C (N-desethyl blonanserin). The primary structural difference in Blonanserin C-d8
is the presence of eight deuterium atoms, which slightly increases its molecular weight but is

not expected to significantly alter its chemical reactivity or toxicity. However, it is crucial to

handle this compound with the utmost care and in accordance with standard laboratory safety

practices.

Introduction
Blonanserin is an atypical antipsychotic agent used in the treatment of schizophrenia.[1][2] It

functions as a potent antagonist of dopamine D2, D3, and serotonin 5-HT2A receptors.[1][3][4]

Blonanserin C, also known as N-desethyl blonanserin, is a major active metabolite of

Blonanserin, formed primarily through metabolism by the cytochrome P450 enzyme CYP3A4.

Blonanserin C-d8 is the deuterium-labeled analogue of Blonanserin C. Deuterated

compounds like Blonanserin C-d8 are invaluable tools in pharmaceutical research, particularly

in pharmacokinetic studies, where they serve as internal standards for quantitative analysis by

mass spectrometry. The deuterium labeling provides a distinct mass signature, allowing for

precise differentiation from the unlabeled endogenous or administered compound.
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Blonanserin,

Blonanserin C, and the calculated properties for Blonanserin C-d8.

Property Blonanserin
Blonanserin C (N-
desethyl
blonanserin)

Blonanserin C-d8

IUPAC Name

2-(4-ethylpiperazin-1-

yl)-4-(4-

fluorophenyl)-5,6,7,8,9

,10-

hexahydrocycloocta[b]

pyridine

4-(4-fluorophenyl)-2-

(piperazin-1-

yl)-5,6,7,8,9,10-

hexahydrocycloocta[b]

pyridine

4-(4-fluorophenyl)-2-

(piperazin-1-yl-

d8)-5,6,7,8,9,10-

hexahydrocycloocta[b]

pyridine

CAS Number 132810-10-7 132811-84-8 Not available

Molecular Formula C23H30FN3 C21H26FN3 C21H18D8FN3

Molecular Weight 367.51 g/mol 339.46 g/mol Approx. 347.51 g/mol

Appearance
White to off-white

powder
Solid form Assumed to be a solid

Melting Point 123 - 127 °C Not available Not available

Solubility

Soluble in Ethanol (15

mg/ml) and DMSO (30

mg/ml)

Not available Not available

Storage Temperature

Powder: -20°C for 3

years; 4°C for 2 years.

In solvent: -80°C for 6

months; -20°C for 1

month.

Store at 2 - 8 °C

Recommended to

store under the same

conditions as

Blonanserin.

Safety and Hazard Information
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The hazard information for Blonanserin C-d8 is extrapolated from the MSDS of Blonanserin.

Users should handle the compound as if it possesses similar hazards.

Hazard Identification
Classification: Acute toxicity, Oral (Category 4), Harmful if swallowed. May cause long-lasting

harmful effects to aquatic life.

GHS Pictograms: GHS07 (Exclamation Mark)

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H413: May cause long-lasting harmful effects to aquatic life.

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Data
The toxicological data for Blonanserin is provided as a reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b15142377?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metric Value Species Reference

Acute Oral LD50 >500 mg/kg Mouse

Primary Irritant Effect

(Skin)
No irritant effect

Primary Irritant Effect

(Eye)
No irritating effect

Handling and Personal Protection
Safe Handling Procedures

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid inhalation of dust or aerosols.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE).

Wash hands thoroughly after handling.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields or goggles.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a laboratory coat.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation develops.
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In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Experimental Protocols
Generalized Protocol for Use as an Internal Standard in
LC-MS/MS
This protocol provides a general framework for using Blonanserin C-d8 as an internal

standard for the quantification of Blonanserin C in biological matrices.

Preparation of Stock Solution:

Accurately weigh a small amount of Blonanserin C-d8 (e.g., 1 mg).

Dissolve it in a suitable solvent (e.g., methanol or acetonitrile) to a final concentration of 1

mg/mL. This is the primary stock solution.

Store the stock solution at -20°C or below.

Preparation of Working Internal Standard Solution:

Dilute the primary stock solution with the appropriate solvent to a working concentration

(e.g., 100 ng/mL). The optimal concentration will depend on the expected concentration of

the analyte in the samples and the sensitivity of the mass spectrometer.

Sample Preparation:

Thaw the biological samples (e.g., plasma, urine) to room temperature.

To a fixed volume of the sample (e.g., 100 µL), add a precise volume of the working

internal standard solution (e.g., 10 µL).

Vortex the mixture for 30 seconds.
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Perform protein precipitation by adding a precipitating agent (e.g., 3 volumes of cold

acetonitrile).

Vortex again for 1 minute.

Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the

precipitated proteins.

Transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

LC-MS/MS Analysis:

Inject a specific volume of the prepared sample supernatant onto the LC-MS/MS system.

The chromatographic conditions (column, mobile phase, gradient) should be optimized to

achieve good separation of Blonanserin C from other matrix components.

The mass spectrometer should be operated in Multiple Reaction Monitoring (MRM) mode.

The specific precursor-to-product ion transitions for both Blonanserin C and Blonanserin
C-d8 need to be determined by direct infusion of the individual compounds. For example,

a published method used m/z 340.15 → 297.05 for N-desethyl blonanserin and m/z

348.15 → 302.05 for N-desethyl blonanserin-d8.

Quantification is achieved by calculating the peak area ratio of the analyte (Blonanserin C)

to the internal standard (Blonanserin C-d8) and comparing it to a calibration curve

prepared with known concentrations of the analyte and a fixed concentration of the

internal standard.

Visualizations
Safe Handling Workflow
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Caption: A logical workflow for the safe handling of Blonanserin C-d8.
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Blonanserin Metabolism to Blonanserin C

Blonanserin
(C23H30FN3)
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(C21H26FN3)

- C2H4
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Caption: Metabolic pathway of Blonanserin to Blonanserin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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